Cas no 1226453-84-4 (4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1226453-84-4
• MF: C₂₁H₂₂N₂O₃S
• MW: 382.475984096527
• CID: 5394883
• Update Time: 2025-07-04

4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [4-(4-methylphenyl)-1,1-dioxo-1$l^{6},4-benzothiazin-2-yl]-piperidin-1-ylmethanone
• 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

• Inchi： 1S/C21H22N2O3S/c1-16-9-11-17(12-10-16)23-15-20(21(24)22-13-5-2-6-14-22)27(25,26)19-8-4-3-7-18(19)23/h3-4,7-12,15H,2,5-6,13-14H2,1H3
• InChI Key： QSSHGPIOLXSNGB-UHFFFAOYSA-N
• SMILES： S1(C2=C([H])C([H])=C([H])C([H])=C2N(C2C([H])=C([H])C(C([H])([H])[H])=C([H])C=2[H])C([H])=C1C(N1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C1([H])[H])=O)(=O)=O

Additional information on 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1lambda6,4-benzothiazine-1,1-dione

4-(4-Methylphenyl)-2-(Piperidine-1-Carbonyl)-4H-1λ⁶,4-Benzothiazine-1,1-Dione (CAS No. 1226453-84-4): A Comprehensive Overview

4-(4-Methylphenyl)-2-(Piperidine-1-Carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1226453-84-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of benzothiazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The structure of 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione is characterized by a benzothiazine core linked to a piperidine moiety and a substituted phenyl group. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione in the treatment of neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits significant neuroprotective effects by inhibiting oxidative stress and reducing inflammation in neuronal cells. These findings suggest that it could be a valuable therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione has also shown promise in the management of chronic pain. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces pain sensitivity in animal models by modulating the activity of specific pain receptors. This makes it a potential candidate for the development of novel analgesic drugs.

The pharmacokinetic properties of 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione have been extensively studied to understand its bioavailability and metabolism. A study published in the Bioorganic & Medicinal Chemistry Letters reported that this compound has favorable pharmacokinetic profiles, including good oral bioavailability and a long half-life. These characteristics make it suitable for both acute and chronic dosing regimens.

The safety profile of 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione has also been evaluated in preclinical studies. Toxicity assessments conducted at the National Institutes of Health (NIH) revealed that this compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs such as the liver and kidneys. These findings support its potential for further clinical development.

In conclusion, 4-(4-methylphenyl)-2-(piperidine-1-carbonyl)-4H-1λ⁶,4-benzothiazine-1,1-dione (CAS No. 1226453-84-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neuroprotection and pain management. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic potential, this compound holds significant promise for improving patient outcomes in various medical conditions.